Cas no 2098090-44-7 (N4-(2,2-Dimethoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine)

• Product Name: N4-(2,2-Dimethoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine
• CAS No: 2098090-44-7
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 5048010
• Update Time: 2025-05-19

N4-(2,2-Dimethoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(2,2-dimethoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine
• 4-N-(2,2-dimethoxyethyl)-6-N,2-dimethylpyrimidine-4,6-diamine
• N4-(2,2-Dimethoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine

• Inchi： 1S/C10H18N4O2/c1-7-13-8(11-2)5-9(14-7)12-6-10(15-3)16-4/h5,10H,6H2,1-4H3,(H2,11,12,13,14)
• InChI Key： MQSRQJXLFWNNQY-UHFFFAOYSA-N
• SMILES： O(C)C(CNC1C=C(NC)N=C(C)N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 190
• XLogP3: 1.1
• Topological Polar Surface Area: 68.3

Additional information on N4-(2,2-Dimethoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine

N4-(2,2-Dimethoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine: A Comprehensive Overview

The compound N4-(2,2-Dimethoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine, with the CAS number 2098090-44-7, is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis and materials science. This compound belongs to the class of pyrimidine derivatives, which are known for their versatile applications in drug design, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyrimidine ring system with specific substituents that confer unique chemical and physical properties.

The synthesis of N4-(2,2-Dimethoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine involves a series of carefully designed multi-step reactions. Recent advancements in catalytic methods have enabled the efficient construction of the pyrimidine core and subsequent functionalization with the dimethoxyethyl and dimethyl groups. These substituents play a crucial role in modulating the electronic properties of the molecule, making it suitable for various applications.

One of the most notable features of this compound is its ability to act as a precursor in the synthesis of advanced materials. For instance, it has been employed in the development of high-performance polymers and coordination polymers. The dimethoxyethyl group introduces hydrophilic characteristics, while the dimethyl groups enhance hydrophobic interactions. This balance between hydrophilicity and hydrophobicity makes the compound ideal for applications in drug delivery systems and stimuli-responsive materials.

In recent studies, researchers have explored the potential of N4-(2,2-Dimethoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine as a building block for bioactive molecules. Its pyrimidine scaffold is known to exhibit significant biological activity, particularly in anti-inflammatory and anticancer assays. The introduction of specific substituents has further enhanced its bioavailability and selectivity towards target proteins.

The physical properties of this compound have also been extensively studied. Its melting point and solubility characteristics make it suitable for various industrial processes. Additionally, its thermal stability under different conditions has been evaluated using advanced analytical techniques such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These studies have provided valuable insights into its suitability for high-temperature applications.

From an environmental perspective, the compound has been assessed for its biodegradability and ecotoxicity. Recent findings suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. This information is crucial for its safe handling and disposal in industrial settings.

In conclusion, N4-(2,2-Dimethoxyethyl)-N6,2-dimethylpyrimidine-4,6-diamine represents a versatile platform for chemical innovation. Its unique structure and tunable properties make it a valuable asset in both academic research and industrial applications. As ongoing research continues to uncover new potential uses for this compound, its role in advancing modern chemistry is expected to grow significantly.